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Compound of Interest

Compound Name: Ethyl (E)-2-hexenoate

Cat. No.: B153350 Get Quote

Physical Characteristics of Ethyl (E)-2-
hexenoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical characteristics of Ethyl
(E)-2-hexenoate, specifically its boiling point and density. The information is presented to

support research, drug development, and quality control activities where this compound is

utilized.

Core Physical Properties
Ethyl (E)-2-hexenoate is a colorless liquid with a fruity, sweet, or floral aroma. Its primary

physical characteristics, boiling point and density, are summarized below. These values are

critical for a variety of laboratory and industrial applications, including purification by distillation,

reaction condition optimization, and formulation development.
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Physical Property Value Conditions

Boiling Point 167.00 to 174.00 °C @ 760.00 mm Hg[1][2]

182.00 to 183.00 °C @ 760.00 mm Hg[3]

110.00 to 111.00 °C @ 10.00 mm Hg[3]

123-126 °C @ 12 mm Hg[4]

Density 0.89500 to 0.90500 g/cm³ @ 20.00 °C[1]

0.95 g/cm³ @ 25 °C[5]

0.89400 to 0.90000 g/cm³ @ 25.00 °C[3]

0.8986 g/cm³ Not Specified[6][7][8]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

boiling point and density for a liquid organic compound such as Ethyl (E)-2-hexenoate.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube or fusion tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps
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Procedure:

A small amount (approximately 0.5-1 mL) of Ethyl (E)-2-hexenoate is placed into the small

test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is securely attached to the thermometer, ensuring the sample and the

thermometer bulb are at the same level.

The entire assembly is clamped and immersed in the Thiele tube containing a high-boiling

point liquid (e.g., mineral oil or silicone oil), ensuring that the sample is fully submerged.

The side arm of the Thiele tube is gently and uniformly heated.

As the temperature rises, a slow stream of bubbles will emerge from the open end of the

capillary tube.

The heating is continued until a rapid and continuous stream of bubbles is observed. At this

point, the heating is stopped.

The liquid in the bath is allowed to cool slowly while being stirred.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. This temperature is recorded from the thermometer.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a close-fitting ground glass stopper with a fine bore through its

center, which allows for the measurement of a precise volume of liquid.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance
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Constant temperature water bath

Thermometer (calibrated)

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately determined

using an analytical balance (m_empty).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., at 20.0 °C or 25.0 °C) until it reaches thermal equilibrium.

The volume of the pycnometer is precisely adjusted by removing any excess water that has

expanded through the capillary in the stopper. The outside of the pycnometer is carefully

dried.

The mass of the pycnometer filled with water is determined (m_water).

The pycnometer is emptied, thoroughly dried, and then filled with Ethyl (E)-2-hexenoate.

The same procedure of thermal equilibration in the constant temperature water bath is

followed.

The mass of the pycnometer filled with the sample is determined (m_sample).

The density of the Ethyl (E)-2-hexenoate is calculated using the following formula:

Density of sample = [(m_sample - m_empty) / (m_water - m_empty)] * Density of water at

the experimental temperature.

Logical Relationship Diagram
The following diagram illustrates the relationship between the chemical compound and its

fundamental physical properties.
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Relationship between Ethyl (E)-2-hexenoate and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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